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Compound of Interest

Compound Name:
4-(N-Carboxymethyl-N-

methylamino)-tempo

Cat. No.: B136984 Get Quote

This technical guide provides a comprehensive overview of 4-(N-Carboxymethyl-N-

methylamino)-2,2,6,6-tetramethylpiperidine-1-oxyl, a nitroxide radical derivative of TEMPO.

Due to the limited specific literature on this compound, this guide combines available data with

scientifically informed extrapolations based on related TEMPO derivatives. This document is

intended for researchers, scientists, and drug development professionals interested in the

synthesis, properties, and potential applications of this functionalized nitroxide spin probe.

Core Compound Identification and Properties
4-(N-Carboxymethyl-N-methylamino)-tempo, also known by its IUPAC name 2-[(1-λ¹-

oxidanyl-2,2,6,6-tetramethylpiperidin-4-yl)-methylamino]acetic acid, is a stable free radical.[1]

The presence of the nitroxide radical is a defining feature of the TEMPO family, conferring

paramagnetic properties that are central to its applications.
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Identifier Value

CAS Number 139116-75-9[1][2][3]

Molecular Formula C₁₂H₂₃N₂O₃[1][2][3]

Molecular Weight 243.32 g/mol [1]

IUPAC Name
2-[(1-λ¹-oxidanyl-2,2,6,6-tetramethylpiperidin-4-

yl)-methylamino]acetic acid[1]

Canonical SMILES CC1(CC(CC(N1[O])(C)C)N(C)CC(=O)O)C[1]

InChI Key KYANGXFSRZOCSW-UHFFFAOYSA-N[1]

Predicted Physicochemical Properties
While specific experimental data for 4-(N-Carboxymethyl-N-methylamino)-tempo is scarce,

its properties can be inferred from its structure and comparison with related compounds like 4-

Amino-TEMPO and 4-Carboxy-TEMPO. The introduction of a carboxymethyl and a methyl

group on the amino nitrogen at the 4-position is expected to influence its polarity and reactivity.

The carboxylic acid moiety will impart pH-dependent solubility and provide a site for further

functionalization.

Synthesis and Characterization
A specific, peer-reviewed synthesis protocol for 4-(N-Carboxymethyl-N-methylamino)-tempo
was not identified in the public domain. However, a plausible synthetic route can be designed

based on well-established reactions of 4-Amino-TEMPO. The proposed synthesis involves a

two-step process starting from the commercially available 4-Amino-2,2,6,6-

tetramethylpiperidine-1-oxyl.

Proposed Synthesis Pathway
The proposed synthesis involves the N-methylation of 4-Amino-TEMPO followed by N-

carboxymethylation.
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Proposed Synthesis of 4-(N-Carboxymethyl-N-methylamino)-tempo

Step 1: N-methylation

Step 2: N-carboxymethylation

4-Amino-TEMPO

4-(Methylamino)-TEMPO

Reductive Amination
(e.g., Formaldehyde, NaBH3CN)

4-(N-Carboxymethyl-N-methylamino)-tempo

Alkylation
(e.g., Bromoacetic acid, Base)

Workflow for Site-Directed Spin Labeling EPR

Biomolecule

Labeled_Biomolecule

Covalent Attachment

4-(N-Carboxymethyl-N-methylamino)-tempo

EPR Spectroscopy

Structural and Dynamic Information
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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